5-Chloro-4-nitro-thiophene-2-sulfonic acid (2-hydroxy-ethyl)-amide

• Molecular Formula: C6H7ClN2O5S2
• Molecular Weight: 286.7 g/mol
• IUPAC Name: 5-chloro-N-(2-hydroxyethyl)-4-nitrothiophene-2-sulfonamide
• InChI: InChI=1S/C6H7ClN2O5S2/c7-6-4(9(11)12)3-5(15-6)16(13,14)8-1-2-10/h3,8,10H,1-2H2
• InChI Key: QAJIZCRDGMDMHI-UHFFFAOYSA-N
• Canonical SMILES: C1=C(SC(=C1[N+](=O)[O-])Cl)S(=O)(=O)NCCO

Description

5-Chloro-4-nitro-thiophene-2-sulfonic acid (2-hydroxy-ethyl)-amide is a useful research compound. Its molecular formula is C6H7ClN2O5S2 and its molecular weight is 286.7 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a stirred solution of ethanolamine (0.67 g, 11 mmol) in water (4 ml) was added at room temperature magnesium oxide (2.22 g, 55 mmol) and THF (12 ml). The suspension was stirred at room temperature for 30 min and a solution of 5-chloro-4-nitrothiophene-2-sulfonyl chloride (3.46 g, 13.2 mmol) in THF (4 ml) was added. The light yellow suspension was stirred at room temperature for 1 h and, after filtration on Dicalit, evaporated. Water (60 ml) was added and the mixture was extracted with ethyl acetate (3×50 ml). The combined organic layers were washed with brine (70 ml), dried (MgSO4) and evaporated. The crude product was further purified by flash chromatography on silica gel (heptane/ethyl acetate) and subsequent crystallization from ethyl acetate/hexane to yield 5-chloro-4-nitro-thiophene-2-sulfonic acid (2-hydroxy-ethyl)-amide (1.39 g, 44%) as a yellow solid. MS (ISP) 284.8 [(M−H)−], mp 99° C.